Ethyl 3-(1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[[1-(4-fluorophenyl)sulfonylpyrrolidine-2-carbonyl]amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C22H21FN2O6S/c1-2-30-22(27)20-19(16-6-3-4-8-18(16)31-20)24-21(26)17-7-5-13-25(17)32(28,29)15-11-9-14(23)10-12-15/h3-4,6,8-12,17H,2,5,7,13H2,1H3,(H,24,26)
• InChI Key: HULPFVRCVUKFHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN2O6S
• Molecular Weight: 460.5 g/mol

Description

This compound contains several functional groups, including a pyrrolidine ring, a benzofuran ring, and a fluorophenyl group. Pyrrolidine is a five-membered nitrogen-containing heterocycle that is widely used in medicinal chemistry. Benzofuran is a fused aromatic ring system that is found in many biologically active compounds. The fluorophenyl group is a common substituent in medicinal chemistry, often used to improve the pharmacokinetic properties of a drug.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the benzofuran ring, and the fluorophenyl group. The stereochemistry of the molecule would be influenced by the stereogenicity of the carbons in the pyrrolidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present. For example, the pyrrolidine ring could undergo reactions at the nitrogen atom or at the carbon atoms in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the fluorophenyl group could increase the lipophilicity of the compound, potentially improving its ability to cross biological membranes.

Scientific Research Applications

Stereoselective Synthesis

A study demonstrates the use of related compounds in the stereoselective synthesis of highly functionalized thiazines. This process shows high stereoselectivity and proceeds in good yields, highlighting the compound's potential in facilitating complex chemical reactions (Indumathi, Kumar, & Perumal, 2007).

Methodology for Sulfone Moiety Removal

Another research application involves a novel methodology for the removal of the synthetically useful sulfone moiety, showcasing a mild new technique that could be applied in various synthetic pathways (Wnuk, Rios, Khan, & Hsu, 1996).

Oxygenation Studies in Diiron(II) Complexes

The compound has been used in preliminary oxygenation studies of benzyl- and ethyl-substituted pyridine ligands in diiron(II) complexes. This research provides insights into the molecular structure and reactivity, relevant for understanding the diiron(II) center in the hydroxylase component of soluble methane monooxygenase (Carson & Lippard, 2006).

Antimicrobial Activity

Investigations into antimicrobial activity have been conducted with analogues of this compound. These studies explore the structure-activity relationships, providing valuable information for the design of new antibacterial agents (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).

Supramolecular Aggregation

Research on related compounds includes studies on supramolecular aggregation through various intermolecular interactions. This work contributes to the understanding of molecular assemblies and their potential applications in material science (Suresh, Kumar, Perumal, Mostad, & Natarajan, 2007).

Fluorescent pH Sensor Development

A heteroatom-containing organic fluorophore related to this compound has been developed, demonstrating aggregation-induced emission (AIE) and intramolecular charge transfer (ICT) characteristics. Such materials are promising for applications as fluorescent pH sensors in various environments (Yang, Qin, Lam, Chen, Sung, Williams, & Tang, 2013).

Design of Mycobacterium Tuberculosis Inhibitors

The compound has also been explored in the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. These findings contribute to the ongoing search for effective treatments against tuberculosis (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).

Future Directions

Future research could explore the potential biological activities of this compound, as well as methods for optimizing its properties for use as a drug. The pyrrolidine ring, in particular, is a versatile scaffold that can be modified to generate a wide range of biologically active compounds.